Cas no 7789-99-3 (1-Pentanol, 2-methyl-,1-acetate)
7789-99-3 structure
Product Name:1-Pentanol, 2-methyl-,1-acetate
CAS No:7789-99-3
MF:C8H16O2
MW:144.211442947388
MDL:MFCD00060103
CID:563385
PubChem ID:87562569
Update Time:2025-04-19
1-Pentanol, 2-methyl-,1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanol, 2-methyl-,1-acetate
- 2-Methylpentyl Acetate
- ACETIC ACID 2-METHYLPENTYL ESTER
- FT-0739658
- 2-methyl-1-pentyl acetate
- 1-Pentanol, 2-methyl-, 1-acetate
- UZTVUHTZGGZFCI-UHFFFAOYSA-N
- 2-Methylamylester kyseliny octove [Czech]
- SCHEMBL1985053
- 1-Pentanol, 2-methyl-, acetate
- A1079
- DTXSID6052532
- BRN 1749805
- 7789-99-3
- ACETIC ACID, 2-METHYLPENTYL ESTER
- ACETICACID2-METHYLPENTYLESTER
- 2-Methylamylester kyseliny octove
- MFCD00060103
- Acetic acid, 2-methylamyl ester
- 2-Methylamyl acetate
- 4-02-00-00160 (Beilstein Handbook Reference)
- DTXCID3031105
-
- MDL： MFCD00060103
- Inchi： 1S/C8H16O2/c1-4-5-7(2)6-10-8(3)9/h7H,4-6H2,1-3H3
- InChI Key： UZTVUHTZGGZFCI-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC(C)CCC
Computed Properties
- Exact Mass: 144.11500
- Monoisotopic Mass: 144.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0,87 g/cm3
- Melting Point: -80.9°C (estimate)
- Boiling Point: 160°C(lit.)
- Flash Point: Not available
- Refractive Index: 1.4060-1.4090
- PSA: 26.30000
- LogP: 1.98570
- Vapor Pressure: Not available
1-Pentanol, 2-methyl-,1-acetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 3272
- Hazard Category Code： 10-36/37/38
- Safety Instruction： 16-26-36
- RTECS：AI9300000
- Risk Phrases：R10; R36/37/38
- HazardClass：3
- PackingGroup：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Pentanol, 2-methyl-,1-acetate Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
1-Pentanol, 2-methyl-,1-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M865838-100ml |
2-Methylpentyl Acetate |
7789-99-3 | ≥98% | 100ml |
￥571.50 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1079-25ml |
1-Pentanol, 2-methyl-,1-acetate |
7789-99-3 | 98.0%(GC) | 25ml |
￥165.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1079-500ml |
1-Pentanol, 2-methyl-,1-acetate |
7789-99-3 | 98.0%(GC) | 500ml |
￥2090.0 | 2022-06-10 | |
| Apollo Scientific | OR916330-25g |
2-Methylpentyl acetate |
7789-99-3 | 95% | 25g |
£100.00 | 2025-02-20 | |
| Apollo Scientific | OR916330-100g |
2-Methylpentyl acetate |
7789-99-3 | 95% | 100g |
£225.00 | 2025-02-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A1079-25ML |
2-Methylpentyl Acetate |
7789-99-3 | >98.0%(GC) | 25ml |
¥150.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A1079-500ML |
2-Methylpentyl Acetate |
7789-99-3 | >98.0%(GC) | 500ml |
¥1390.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M865838-25ml |
2-Methylpentyl Acetate |
7789-99-3 | ≥98% | 25ml |
￥179.10 | 2022-09-01 | |
| abcr | AB135498-25 ml |
Acetic acid 2-methylpentyl ester, 98%; . |
7789-99-3 | 98% | 25 ml |
€59.10 | 2024-04-16 | |
| abcr | AB135498-500 ml |
Acetic acid 2-methylpentyl ester, 98%; . |
7789-99-3 | 98% | 500 ml |
€349.40 | 2024-04-16 |
1-Pentanol, 2-methyl-,1-acetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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